Cas no 58585-84-5 (1H-Isoindole-1,3(2H)-dione, 2-(benzoyloxy)-)

1H-Isoindole-1,3(2H)-dione, 2-(benzoyloxy)- structure
58585-84-5 structure
Product Name:1H-Isoindole-1,3(2H)-dione, 2-(benzoyloxy)-
CAS No:58585-84-5
MF:C15H9NO4
MW:267.236263990402
CID:1611660
PubChem ID:792579
Update Time:2025-04-21

1H-Isoindole-1,3(2H)-dione, 2-(benzoyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 2-(benzoyloxy)-
    • (1,3-dioxoisoindol-2-yl) benzoate
    • 1,3-Dioxoisoindolin-2-yl benzoate
    • DTXSID30355151
    • AKOS003288789
    • F71367
    • SR-01000201891
    • STK067378
    • EN300-6513317
    • Oprea1_098127
    • 2-(benzoyloxy)-1H-isoindole-1,3(2H)-dione
    • 58585-84-5
    • 2-[(phenylcarbonyl)oxy]-1H-isoindole-1,3(2H)-dione
    • SCHEMBL491136
    • SR-01000201891-1
    • 1,3-DIOXOISOINDOL-2-YL BENZOATE
    • N-benzoyloxyphthalimide
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl benzoate
    • Inchi: 1S/C15H9NO4/c17-13-11-8-4-5-9-12(11)14(18)16(13)20-15(19)10-6-2-1-3-7-10/h1-9H
    • InChI Key: PSXVVEFTUBMHJR-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 267.05317
  • Monoisotopic Mass: 267.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 63.7Ų

Experimental Properties

  • PSA: 63.68

1H-Isoindole-1,3(2H)-dione, 2-(benzoyloxy)- Pricemore >>

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